Cas no 221681-89-6 (7-Amino-5-chloro-1H-indazole)

• Product Name: 7-Amino-5-chloro-1H-indazole
• CAS No: 221681-89-6
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• MDL: MFCD20697083
• CID: 1093315
• PubChem ID: 15896581
• Update Time: 2025-11-02

7-Amino-5-chloro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1H-indazol-7-amine
• 5-Chloro-1H-indazole-7-amino
• CS-0132087
• 221681-89-6
• DB-296730
• 5-Chloro-1H-indazol-7-ylamine
• G63403
• 1h-indazol-7-amine,5-chloro-
• SCHEMBL7571990
• Z1262634115
• EN300-726504
• 7-Amino-5-chloroindazole
• AKOS022187996
• A935375
• 7-Amino-5-chloro-1H-indazole

• MDL： MFCD20697083
• Inchi： 1S/C7H6ClN3/c8-5-1-4-3-10-11-7(4)6(9)2-5/h1-3H,9H2,(H,10,11)
• InChI Key： POOOLBDZZWSSCZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=C(C=NN2)C=1)N

Computed Properties

• Exact Mass: 167.0250249g/mol
• Monoisotopic Mass: 167.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 7-Amino-5-chloro-1H-indazole

7-Amino-5-chloro-1H-indazole (CAS No. 221681-89-6): A Versatile Building Block in Pharmaceutical and Chemical Research

7-Amino-5-chloro-1H-indazole (CAS No. 221681-89-6) is a highly valuable heterocyclic compound that has gained significant attention in pharmaceutical and chemical research. This indazole derivative serves as a crucial building block for the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The compound's unique structure, featuring both amino and chloro functional groups, makes it an ideal intermediate for medicinal chemistry applications.

The growing interest in 7-amino-5-chloro-1H-indazole synthesis and applications reflects the pharmaceutical industry's focus on targeted therapies. Recent trends in drug discovery emphasize the importance of heterocyclic compounds like this indazole derivative, as they often exhibit improved pharmacokinetic properties and target specificity. Researchers are particularly interested in how modifications to the indazole core structure can influence biological activity, making CAS 221681-89-6 a subject of ongoing investigation in academic and industrial laboratories.

From a chemical perspective, 7-Amino-5-chloro-1H-indazole demonstrates several interesting properties that contribute to its utility. The compound's molecular weight of 167.59 g/mol and its moderate solubility in organic solvents make it suitable for various synthetic transformations. The presence of both electron-donating (amino group) and electron-withdrawing (chloro substituent) groups on the indazole ring creates unique electronic effects that can be exploited in drug design. These characteristics have led to its incorporation in numerous research projects exploring novel small molecule therapeutics.

The applications of 7-amino-5-chloro indazole derivatives extend across multiple therapeutic areas. Recent publications highlight their potential in developing treatments for inflammatory conditions, metabolic disorders, and certain types of cancers. The compound's scaffold has been particularly valuable in creating selective kinase inhibitors, a class of drugs that has revolutionized targeted cancer therapy. Pharmaceutical companies are actively investigating indazole-based compounds as potential candidates for clinical development, with several analogs already in various stages of preclinical testing.

Market analysis indicates growing demand for high-purity 7-Amino-5-chloro-1H-indazole, driven by increased research activity in personalized medicine and precision therapeutics. Suppliers specializing in pharmaceutical intermediates have reported steady growth in orders for this compound, particularly from contract research organizations and academic institutions. The compound's stability under standard laboratory conditions and its compatibility with common synthetic methods contribute to its popularity among medicinal chemists.

Quality control aspects of 7-Amino-5-chloro-1H-indazole (CAS 221681-89-6) are crucial for research applications. Reputable suppliers typically provide the compound with purity levels exceeding 98%, verified by HPLC and NMR analysis. Researchers emphasize the importance of sourcing the material from certified suppliers to ensure batch-to-batch consistency, particularly when used in sensitive biological assays or scaled-up synthetic processes.

Recent advances in synthetic methodology have improved access to 5-chloro-7-aminoindazole derivatives. Modern catalytic approaches and green chemistry principles are being applied to optimize the production process, reducing environmental impact while maintaining high yields. These developments align with the pharmaceutical industry's growing emphasis on sustainable synthesis routes for key heterocyclic intermediates.

The safety profile of 7-Amino-5-chloro-1H-indazole has been well-documented in scientific literature. While it requires standard laboratory precautions typical of organic compounds, it doesn't exhibit extreme toxicity or environmental persistence concerns. Proper handling procedures, including the use of personal protective equipment and adequate ventilation, are recommended when working with this material in laboratory settings.

Future research directions for indazole-based compounds like 7-Amino-5-chloro-1H-indazole include exploration of their potential in combination therapies and their use as probes for studying biological pathways. The compound's versatility as a synthetic building block continues to inspire new applications in drug discovery, particularly in areas requiring modulation of specific protein-protein interactions.

For researchers seeking 7-Amino-5-chloro-1H-indazole suppliers, it's essential to consider not only price but also technical support and documentation quality. Leading manufacturers provide comprehensive analytical data, stability information, and sometimes even custom synthesis services to meet specific research requirements. The global market for this compound remains competitive, with suppliers in North America, Europe, and Asia offering various quantities from milligram to kilogram scales.

In conclusion, 7-Amino-5-chloro-1H-indazole (CAS 221681-89-6) represents an important tool in modern medicinal chemistry. Its unique structural features and demonstrated utility in drug discovery ensure its continued relevance in pharmaceutical research. As the demand for novel small molecule drugs grows, this compound and its derivatives will likely play an increasingly significant role in the development of next-generation therapeutics.